Cas no 53744-33-5 (2-Propen-1-one, 3-(2-naphthalenyl)-1-phenyl-, (2E)-)

• Product Name: 2-Propen-1-one, 3-(2-naphthalenyl)-1-phenyl-, (2E)-
• CAS No: 53744-33-5
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 356463
• PubChem ID: 5712120
• Update Time: 2025-04-19

2-Propen-1-one, 3-(2-naphthalenyl)-1-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(2-naphthalenyl)-1-phenyl-, (2E)-
• NCGC00324963-01
• 3-(2-naphthyl)-1-phenylprop-2-en-1-one
• (E)-3-(Naphthalen-2-yl)-1-phenylprop-2-en-1-one
• 2-Propen-1-one, 3-(2-naphthalenyl)-1-phenyl-
• Z46028637
• (E)-3-(2-naphthyl)-1-phenyl-prop-2-en-1-one
• SCHEMBL656219
• 3-(naphthalen-2-yl)-1-phenylprop-2-en-1-one
• CHEMBL1098239
• 53744-33-5
• 1-(Phenyl)-3-(2-napthyl)-2-propen-1-one
• 42299-50-3
• BDBM50488669
• 3-(2-Naphthalenyl)-1-phenyl-2-propen-1-one
• AKOS001111842
• AB01116975-03
• MFCD00205559
• (2E)-3-(NAPHTHALEN-2-YL)-1-PHENYLPROP-2-EN-1-ONE

• Inchi： 1S/C19H14O/c20-19(17-7-2-1-3-8-17)13-11-15-10-12-16-6-4-5-9-18(16)14-15/h1-14H/b13-11+
• InChI Key： PPOCACRLAHOHAW-ACCUITESSA-N
• SMILES： O=C(C1C=CC=CC=1)/C=C/C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07